Cas no 627509-96-0 (4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile)

• Product Name: 4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
• CAS No: 627509-96-0
• MF: C₅H₃F₆N
• MW: 191.074442148209
• MDL: MFCD34596072
• CID: 4078071
• PubChem ID: 16038516
• Update Time: 2025-04-22

4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4,4,4-trifluoro-3-(trifluoromethyl)-
• 4,4,4-trifluoro-3-(trifluoromethyl)butanenitrile
• EN300-1941726
• 627509-96-0
• AT29147

• MDL： MFCD34596072
• Inchi： 1S/C5H3F6N/c6-4(7,8)3(1-2-12)5(9,10)11/h3H,1H2
• InChI Key： ASXXZCZGGHHGGW-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CC#N)(F)F

Computed Properties

• Exact Mass: 191.01696807Da
• Monoisotopic Mass: 191.01696807Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų